Cas no 25025-17-6 (Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl-)
25025-17-6 structure
Product Name:Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl-
CAS No:25025-17-6
MF:C21H16ClN
MW:317.811444282532
CID:262183
PubChem ID:324056
Update Time:2025-04-19
Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl-
- 2-(4-chlorophenyl)-3,3-diphenylpropanenitrile
- AC1L89WP
- NSC287566
- NSC-287566
- SureCN5998630
- SCHEMBL5998630
- 25025-17-6
- DTXSID10314726
-
- Inchi: 1S/C21H16ClN/c22-19-13-11-16(12-14-19)20(15-23)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,20-21H
- InChI Key: SIORBSHGXYTPIV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C#N)C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 317.09728
- Monoisotopic Mass: 317.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.179
- Boiling Point: 438.6°Cat760mmHg
- Flash Point: 167.2°C
- Refractive Index: 1.616
- PSA: 23.79
- LogP: 5.77928
Benzenepropanenitrile, a-(4-chlorophenyl)-b-phenyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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